Cas no 1261807-21-9 (6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

• Product Name: 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
• CAS No: 1261807-21-9
• MF: C₁₅H₁₀F₃NO₄
• MW: 325.239414691925
• CID: 4790733
• Update Time: 2025-08-05

6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C15H10F3NO4/c1-23-14(20)11-6-3-7-12(19(21)22)13(11)9-4-2-5-10(8-9)15(16,17)18/h2-8H,1H3
• InChI Key： JIGNADJUFUBPRU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(=CC=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1

Additional information on 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

Introduction to 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS No. 1261807-21-9)

6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester, identified by the CAS number 1261807-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics and trifluoromethylated biphenyl derivatives, which are widely studied for their unique chemical properties and potential biological activities. The presence of both a nitro group and a trifluoromethyl substituent in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester consists of two benzene rings connected by a methylene bridge, with a nitro group (-NO₂) attached to one ring and a trifluoromethyl group (-CF₃) attached to the other. The carboxylic acid methyl ester functionality (-COOCH₃) at the second position further enhances its versatility as a synthetic building block. This arrangement of substituents contributes to its stability under various reaction conditions while also enabling selective modifications for tailored applications.

In recent years, 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester has been explored in several cutting-edge research areas, particularly in the development of novel pharmaceutical agents. The nitro group is known for its ability to participate in nucleophilic substitution reactions, while the trifluoromethyl group is renowned for its electron-withdrawing properties, which can modulate the reactivity and metabolic stability of drug candidates. These characteristics make it an attractive scaffold for designing molecules with enhanced binding affinity and improved pharmacokinetic profiles.

One of the most promising applications of 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester is in the synthesis of bioactive molecules targeting neurological disorders. Studies have demonstrated that nitroaromatic compounds can interact with specific enzymatic pathways involved in neurodegeneration, offering potential therapeutic benefits. Additionally, the trifluoromethyl group's influence on metabolic pathways suggests that derivatives of this compound may exhibit prolonged half-lives, reducing the frequency of administration required for efficacy.

Recent advancements in computational chemistry have further highlighted the significance of 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester as a key intermediate. Molecular modeling studies have revealed that this compound can serve as a precursor for designing molecules with optimized pharmacokinetic properties, including improved solubility and reduced toxicity. These findings are particularly relevant in the context of drug discovery pipelines, where efficient synthesis and functionalization are critical for developing next-generation therapeutics.

The agrochemical sector has also shown interest in 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester, leveraging its structural features to develop novel pesticides and herbicides. The combination of a nitro group and a trifluoromethyl group enhances the compound's bioactivity against target pests while minimizing environmental impact. This aligns with global efforts to create sustainable agricultural solutions that are both effective and environmentally friendly.

From a synthetic chemistry perspective, 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester exemplifies the importance of strategic functionalization in molecular design. Its versatility as a building block allows chemists to explore diverse chemical spaces, leading to innovative compounds with tailored properties. The growing body of literature on this compound underscores its potential as a cornerstone in future research endeavors across multiple disciplines.

In conclusion, 6-Nitro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS No. 1261807-21-9) represents a fascinating compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel bioactive molecules. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly pivotal role in advancing chemical innovation and therapeutic development.